5-((3,5-Dimethylpiperidin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3,5-dimethylpiperidin-1-yl)-phenylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C22H24N4O2S/c1-14-11-15(2)13-25(12-14)18(16-7-4-3-5-8-16)19-21(27)26-22(29-19)23-20(24-26)17-9-6-10-28-17/h3-10,14-15,18,27H,11-13H2,1-2H3
• InChI Key: UXNTVZZJUCUIIL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(C2=CC=CC=C2)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O)C
• Molecular Formula: C22H24N4O2S
• Molecular Weight: 408.5 g/mol
• CAS No.: 1008386-94-4

Description

5-((3,5-Dimethylpiperidin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C22H24N4O2S and its molecular weight is 408.52. The purity is usually 95%.
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Scientific Research Applications

HIV Inhibitors and Antiviral Activity

5-((3,5-Dimethylpiperidin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol and similar compounds have been studied for their potential as HIV inhibitors. In a study by Khan et al. (2014), new analogues of this compound showed antiviral activity against HIV replication in MT-4 cells and interacted with amino acids in the reverse transcriptase binding site of HIV-1 (Khan et al., 2014).

Antimicrobial Properties

These compounds have also been explored for their antimicrobial properties. El-Shehry et al. (2020) synthesized new derivatives and evaluated their effectiveness against various bacterial and fungal strains (El-Shehry et al., 2020). Similarly, Patel et al. (2015) studied the antibacterial and antifungal activities of certain derivatives (Patel et al., 2015).

Anticancer Potential

Research by Jilloju et al. (2021) on derivatives of this compound revealed promising anticoronavirus and antitumoral activities. These activities were attributed to the inhibition of tubulin polymerization, highlighting the potential of these compounds in cancer therapy (Jilloju et al., 2021).

Electrochromic Properties

In the field of materials science, derivatives of this compound have been synthesized for their electrochromic properties. Akpinar et al. (2013) reported on thiazolo[5,4-d]thiazole containing donor–acceptor type alternating copolymers, showing potential for electrochromic applications due to their low band-gap values (Akpinar et al., 2013).

Water Decontamination

Hozien et al. (2021) developed a one-pot synthesis protocol for related compounds, exploring their application in water decontamination. The synthesized compounds demonstrated significant effectiveness in removing heavy metal ions and inorganic anions from water, suggesting their potential as adsorbents for water remediation (Hozien et al., 2021).